Cas no 140447-21-8 (3-O-beta-D-glucopyranosyl-(22E,24R)-ergosta-7,22-dien-5alpha,6beta-diol)

• Product Name: 3-O-beta-D-glucopyranosyl-(22E,24R)-ergosta-7,22-dien-5alpha,6beta-diol
• CAS No: 140447-21-8
• MF: C₃₄H₅₆O₈
• MW: 592.803651809692
• CID: 2035516
• PubChem ID: 70685270
• Update Time: 2025-04-21

3-O-beta-D-glucopyranosyl-(22E,24R)-ergosta-7,22-dien-5alpha,6beta-diol Chemical and Physical Properties

Names and Identifiers

• 3-O-beta-D-glucopyranosyl-(22E,24R)-ergosta-7,22-dien-5alpha,6beta-diol
• 3-O-beta-D-glucopyranosyl-ergosta-7,22-dien-5alpha,6beta-diol
• 3beta-O-glucopyranosyl-5alpha,6beta,-dihydroxyergosta-7,22-diene
• 3beta-O-glucopyranosyl-5alpha,6beta-dihydroxy-ergosta-7,22E-diene
• tuberoside
• CHEBI:172764
• DTXSID101154063
• CHEMBL2012310
• 140447-21-8
• (2R,3R,4S,5S,6R)-2-[[(3S,5R,6R,9S,10R,13R,14R,17R)-17-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-5,6-dihydroxy-10,13-dimethyl-1,2,3,4,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• (3beta,5alpha,6beta,22E)-5,6-Dihydroxyergosta-7,22-dien-3-yl beta-D-glucopyranoside
• (3I(2),5I+/-,6I(2),22E)-5,6-Dihydroxyergosta-7,22-dien-3-yl I(2)-D-glucopyranoside

• Inchi： 1S/C34H56O8/c1-18(2)19(3)7-8-20(4)23-9-10-24-22-15-27(36)34(40)16-21(11-14-33(34,6)25(22)12-13-32(23,24)5)41-31-30(39)29(38)28(37)26(17-35)42-31/h7-8,15,18-21,23-31,35-40H,9-14,16-17H2,1-6H3/b8-7+/t19-,20+,21-,23+,24-,25-,26+,27+,28+,29-,30+,31+,32+,33+,34-/m0/s1
• InChI Key： OHZYISZWOVEBCJ-ATLCLBDSSA-N
• SMILES： O[C@]12C[C@H](CC[C@]1(C)[C@H]1CC[C@]3(C)[C@@H]([C@@H](/C=C/[C@H](C)C(C)C)C)CC[C@H]3C1=C[C@H]2O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 592.39751874g/mol
• Monoisotopic Mass: 592.39751874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 42
• Rotatable Bond Count: 7
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 140Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides